Cas no 1512204-67-9 ((3-ethyl-1,2-oxazol-4-yl)methyl(methyl)amine)

• Product Name: (3-ethyl-1,2-oxazol-4-yl)methyl(methyl)amine
• CAS No: 1512204-67-9
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD28968390
• CID: 4603169
• PubChem ID: 82594191
• Update Time: 2025-08-05

(3-ethyl-1,2-oxazol-4-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-ethyl-1,2-oxazol-4-yl)methyl](methyl)amine
• 4-Isoxazolemethanamine, 3-ethyl-N-methyl-
• (3-ethyl-1,2-oxazol-4-yl)methyl(methyl)amine

• MDL： MFCD28968390
• Inchi： 1S/C7H12N2O/c1-3-7-6(4-8-2)5-10-9-7/h5,8H,3-4H2,1-2H3
• InChI Key： RUQFAHFBVJQBIR-UHFFFAOYSA-N
• SMILES： O1C=C(CNC)C(CC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-ethyl-1,2-oxazol-4-yl)methyl(methyl)amine

Introduction to (3-ethyl-1,2-oxazol-4-yl)methyl(methyl)amine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (3-ethyl-1,2-oxazol-4-yl)methyl(methyl)amine, with the CAS number 1512204-67-9, has emerged as a compound of considerable interest due to its unique structural properties and potential applications. This introduction delves into the compound's characteristics, its significance in contemporary research, and its implications for future developments.

The molecular structure of (3-ethyl-1,2-oxazol-4-yl)methyl(methyl)amine consists of an oxazole ring substituted with an ethyl group at the 3-position and a methyl(methyl)amine moiety at the 4-position. This specific arrangement contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry. The oxazole ring is known for its stability and ability to participate in various chemical reactions, while the amine groups provide opportunities for further functionalization.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Studies have shown that compounds containing the oxazole ring exhibit properties such as antimicrobial, anti-inflammatory, and antioxidant effects. (3-Ethyl-1,2-oxazol-4-yl)methyl(methyl)amine, with its unique substitution pattern, is being explored for its potential in these areas. Researchers are particularly interested in how the ethyl and amine groups influence the compound's interactions with biological targets.

One of the most compelling aspects of (3-ethyl-1,2-oxazol-4-yl)methyl(methyl)amine is its role as a building block in drug discovery. The compound's versatility allows chemists to modify its structure in various ways, leading to the synthesis of novel molecules with tailored properties. This flexibility is crucial in the development of new therapeutic agents that can address unmet medical needs. For instance, researchers are investigating how modifications to the oxazole ring can enhance binding affinity to specific enzymes or receptors.

Advances in computational chemistry have also contributed to the study of (3-ethyl-1,2-oxazol-4-yl)methyl(methyl)amine. Molecular modeling techniques allow scientists to predict how the compound will behave in different environments and how it might interact with other molecules. These predictions are invaluable for designing experiments and optimizing synthetic routes. By leveraging computational tools, researchers can accelerate the discovery process and reduce the time required to bring new compounds from laboratory to market.

The pharmaceutical industry has taken note of the potential of (3-Ethyl-1,2-Oxazol-4-ylmethyl(methyl)amine as a lead compound for drug development. Several companies are currently exploring its applications in treating various diseases. For example, preliminary studies suggest that derivatives of this compound may have efficacy against neurological disorders by modulating specific neurotransmitter pathways. Additionally, its antimicrobial properties make it a promising candidate for developing new antibiotics to combat resistant bacterial strains.

In addition to pharmaceutical applications, (3-Ethyl-1,2-Oxazol-4-ylmethyl(methyl)amine has potential uses in materials science. The compound's ability to form stable complexes with metals makes it useful in catalysis and as a ligand in coordination chemistry. Researchers are exploring how this compound can be used to develop new catalysts that improve reaction efficiency and selectivity. Such advancements could have significant implications for industrial processes and environmental sustainability.

The synthesis of (3-Ethyl-1,2-Oxazol-4-ylmethyl(methyl)amine is another area where innovation is ongoing. Chemists are developing more efficient synthetic routes that minimize waste and reduce costs. Green chemistry principles are being applied to ensure that the production process is environmentally friendly. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

As our understanding of (3-Ethyl-1,2-Oxazol-4-ylmethyl(methyl)amine grows, so does its potential impact on science and industry. The compound's unique properties make it a valuable tool for researchers across multiple disciplines. Whether it is used as a starting material for drug development or as a component in advanced materials, this compound represents a significant contribution to modern chemical research.

In conclusion, (3-Ethyl-1,2-Oxazol-4-ylmethyl(methyl)amine stands out as a compound with immense potential due to its structural features and versatile applications. Its role in pharmaceuticals, materials science, and synthetic chemistry underscores its importance in advancing scientific knowledge and technological innovation. As research continues to uncover new uses for this compound, it is likely to remain at the forefront of chemical investigations for years to come.